1. Home
  2. Product
  3. Main Products
  4. 6-hydroxyestriol
6-hydroxyestriol 6-hydroxyestriol
Brand Name: Vulcanchem
CAS No.: 14507-00-7
VCID: VC0078679
InChI: InChI=1S/C18H24O4/c1-18-5-4-11-10-3-2-9(19)6-13(10)15(20)7-12(11)14(18)8-16(21)17(18)22/h2-3,6,11-12,14-17,19-22H,4-5,7-8H2,1H3/t11-,12-,14+,15?,16-,17+,18+/m1/s1
SMILES: CC12CCC3C(C1CC(C2O)O)CC(C4=C3C=CC(=C4)O)O
Molecular Formula: C18H24O4
Molecular Weight: 304.4 g/mol

6-hydroxyestriol

CAS No.: 14507-00-7

Main Products

VCID: VC0078679

Molecular Formula: C18H24O4

Molecular Weight: 304.4 g/mol

6-hydroxyestriol - 14507-00-7

CAS No. 14507-00-7
Product Name 6-hydroxyestriol
Molecular Formula C18H24O4
Molecular Weight 304.4 g/mol
IUPAC Name (8R,9S,13S,14S,16R,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6,16,17-tetrol
Standard InChI InChI=1S/C18H24O4/c1-18-5-4-11-10-3-2-9(19)6-13(10)15(20)7-12(11)14(18)8-16(21)17(18)22/h2-3,6,11-12,14-17,19-22H,4-5,7-8H2,1H3/t11-,12-,14+,15?,16-,17+,18+/m1/s1
Standard InChIKey AAKRPOLRKWJRRV-ZVBAVIFISA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CC(C4=C3C=CC(=C4)O)O
SMILES CC12CCC3C(C1CC(C2O)O)CC(C4=C3C=CC(=C4)O)O
Canonical SMILES CC12CCC3C(C1CC(C2O)O)CC(C4=C3C=CC(=C4)O)O
Synonyms 6 alpha-hydroxyestriol
6-hydroxyestriol
PubChem Compound 151921
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19